3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 3-[[(2S)-2-aminopropanoyl]-methylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C17H25N3O3/c1-13(18)16(21)19(2)15-9-6-10-20(11-15)17(22)23-12-14-7-4-3-5-8-14/h3-5,7-8,13,15H,6,9-12,18H2,1-2H3/t13-,15?/m0/s1
• InChI Key: VDJGRMUBMCCAKV-CFMCSPIPSA-N
• Canonical SMILES: CC(C(=O)N(C)C1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• Isomeric SMILES: C[C@@H](C(=O)N(C)C1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• Molecular Formula: C17H25N3O3
• Molecular Weight: 319.4 g/mol

Description

3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester is a piperidine-based compound featuring a benzyl ester group at the 1-position, an (S)-2-aminopropionyl (alanine-derived) moiety, and a methyl-amino substituent at the 3-position. This structure combines a rigid piperidine scaffold with functional groups that enhance hydrogen bonding and steric interactions, making it relevant in medicinal chemistry for targeting enzymes or receptors requiring chiral recognition .

Biological Activity

3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester, commonly referred to as the compound, is a complex organic molecule with significant potential in biological applications. It features a piperidine ring, an amino acid derivative, and a benzyl ester group, which contribute to its biological activity. This article explores its synthesis, biological properties, and relevant studies.

• Molecular Formula : C17H25N3O3
• Molecular Weight : 319.4 g/mol
• CAS Number : 1354026-17-7

Property	Value
Boiling Point	483.2 ± 45.0 °C (Predicted)
Density	1.18 ± 0.1 g/cm³ (Predicted)
pKa	8.55 ± 0.29 (Predicted)

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, including the formation of amides through the reaction of carboxylic acids with amines. The complexity of its structure necessitates precise synthetic methodologies to ensure the desired stereochemistry and functional group integrity.

Biological Activity

Research indicates that compounds similar to 3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester exhibit notable biological activities, including:

• Antimicrobial Activity : Studies have shown that related piperidine derivatives possess significant antimicrobial properties against various pathogens.
• Cytotoxic Effects : Some derivatives have been reported to induce apoptosis in cancer cell lines by interacting with mitochondrial proteins such as prohibitin 1 (PHB1), leading to mitochondrial fragmentation and cell death .
• Enzyme Inhibition : The compound's structure suggests potential interactions with enzymes, making it a candidate for further investigation in enzyme inhibition studies.

Case Studies and Research Findings

Several studies have explored the biological implications of this compound:

• Cytotoxicity Studies : A study demonstrated that derivatives of piperidine exhibited cytotoxic effects on cancer cells, with IC50 values indicating effective concentrations for inducing cell death .
• Enzyme Interaction Studies : Research focused on the binding affinity of similar compounds to various biological targets revealed potential therapeutic applications in treating diseases linked to enzyme dysregulation.
• Antimicrobial Efficacy : Another study highlighted the antimicrobial efficacy of piperidine derivatives against bacterial strains, showcasing their potential as novel antimicrobial agents .

Scientific Research Applications

Medicinal Chemistry

One of the primary applications of this compound is in the field of medicinal chemistry, particularly as a potential drug candidate for treating neurological disorders. The piperidine structure is known for its ability to cross the blood-brain barrier, making it suitable for central nervous system (CNS) drug development.

Case Study: Neuroprotective Agents

Research has indicated that derivatives of piperidine can exhibit neuroprotective effects. For instance, studies have shown that compounds similar to benzyl ester can inhibit neuroinflammation and promote neuronal survival in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease .

Neuropharmacology

The compound's ability to modulate neurotransmitter systems makes it a candidate for exploring pharmacological effects on mood and cognition. Its structural similarity to known psychoactive substances suggests potential applications in treating anxiety and depression.

Case Study: Anxiolytic Effects

In experimental models, compounds with similar structures have demonstrated anxiolytic properties by modulating GABAergic activity in the brain . This opens avenues for further research into the specific effects of 3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester on anxiety-related behaviors.

Synthetic Intermediate

Beyond its biological applications, this compound serves as a valuable synthetic intermediate in organic synthesis. The presence of both amino and carboxylic acid functionalities allows for further derivatization, facilitating the creation of novel compounds with tailored properties.

Case Study: Synthesis of Peptide Derivatives

The compound can be utilized in the synthesis of peptide derivatives through coupling reactions with various amino acids. This method has been explored in the development of peptide-based therapeutics that target specific biological pathways .

Comparison with Similar Compounds

Amino Acid Side Chain Modifications

• Ethyl vs. The tert-butyl ester (vs. benzyl) further enhances lipophilicity, which may improve membrane permeability but hinder aqueous stability .
• Isopropyl Amino Groups: (R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester () has a larger isopropyl substituent, leading to higher molecular weight (347.45 g/mol vs. ~368.77 g/mol for the target compound) and altered steric interactions. Predicted density (1.14 g/cm³) and boiling point (499.8°C) suggest similar physical properties but distinct conformational flexibility .

Ester Group Variations

• Benzyl vs. This difference impacts bioavailability: tert-butyl esters are more stable in vivo but require harsher conditions for deprotection in synthesis .

Functional Group Additions

• Hydroxyethyl and Carboxymethyl Substituents: (R)-3-[(2-Hydroxy-ethyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester () introduces a polar hydroxyl group, enhancing solubility (PSA = 41.57 Ų) but increasing susceptibility to oxidation. In contrast, carboxymethyl derivatives like (R)-3-(carboxymethyl-ethyl-amino)-piperidine-1-carboxylic acid benzyl ester () add an acidic group (predicted pKa ~2.35), enabling salt formation and improved crystallinity .
• Cyclopropyl and Piperazine Modifications: (S)-3-(Carboxymethyl-cyclopropyl-amino)-piperidine-1-carboxylic acid benzyl ester () incorporates a strained cyclopropane ring, which may enhance binding to flat hydrophobic pockets. Piperazine analogs (e.g., 4-((S)-2-Amino-3-methyl-butyryl)-3-methyl-piperazine-1-carboxylic acid benzyl ester, ) replace piperidine with piperazine, altering basicity (pKa ~8.5 for piperazine vs. ~10 for piperidine) and hydrogen-bonding capacity .

Structural and Pharmacokinetic Data Comparison

Compound	Molecular Weight (g/mol)	Ester Group	Key Substituent	Predicted Boiling Point (°C)	Notable Properties
Target Compound: 3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester	368.77	Benzyl	Methyl-amino	~500 (estimated)	High lipophilicity, chiral recognition
(R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester ()	347.45	Benzyl	Isopropyl-amino	499.8	Increased steric hindrance
(S)-3-[((S)-2-Amino-propionyl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester ()	368.77	tert-Butyl	Ethyl-amino	N/A	Enhanced metabolic stability
(R)-3-(carboxymethyl-ethyl-amino)-piperidine-1-carboxylic acid benzyl ester ()	320.39	Benzyl	Carboxymethyl-ethyl-amino	N/A	Acidic group for salt formation
3-Methylaminomethyl-piperidine-1-carboxylic acid benzyl ester ()	262.35	Benzyl	Methylaminomethyl	N/A	Simplified structure, lower molecular weight

Preparation Methods

Core Structural Assembly

The target compound’s piperidine backbone is typically synthesized via cyclization of β-aminoalkyl intermediates. A validated approach involves:

• Organozinc reagent preparation : Starting from L-serine, iodination and protection yield β-aminoalkyl zinc iodides (e.g., Boc-protected L-iodoalanine).

• Copper-catalyzed allylation : Reaction with 3-chloro-2-(chloromethyl)prop-1-ene under Cu(I) catalysis forms linear precursors.

• Cyclization : Sodium hydride-mediated ring closure generates 5-methylene piperidine intermediates, which are hydrogenated to yield stereochemically defined piperidines.

For example, hydrogenation of Boc-protected intermediates produces a 1:1 diastereomeric ratio, whereas TFA-protected analogs show improved selectivity (3:1).

Organometallic Approaches to Piperidine Functionalization

Chiral Pool Synthesis from Amino Acids

L-Serine and D-serine serve as chiral starting materials to ensure enantiomeric purity. Key steps include:

• Tosylation and iodination : Conversion of serine’s hydroxyl group to iodide (e.g., methyl (S)-2-((tert-butoxycarbonyl)amino)-3-iodopropanoate).

• Cross-coupling reactions : Pd-catalyzed coupling with propenoyl chloride forms 4-oxo amino acids, which cyclize to pipecolate derivatives under acidic conditions.

Table 1: Stereochemical Outcomes in Hydrogenation

Protecting Group	Diastereomeric Ratio (cis:trans)	Yield (%)
Boc	1:1	70–85
TFA	3:1	80–90

Peptide Coupling Strategies for Side-Chain Installation

Methyl-Amino Propionyl Group Incorporation

The (S)-2-amino-propionyl-methyl-amino side chain is introduced via:

• Stepwise acylation : Boc-protected piperidine is deprotected, followed by coupling with N-methyl-L-alanine using HOBt/EDCI.

• Benzyl ester formation : Carboxylic acid activation with benzyl bromide under Mitsunobu conditions.

Critical challenges include epimerization during acylation, mitigated by low-temperature (–20°C) reactions and excess coupling reagents.

Stereochemical Control and Resolution

Diastereoselective Hydrogenation

Hydrogenation of 5-methylene intermediates over Pd/C selectively reduces exocyclic double bonds. Stereoselectivity depends on:

• Protecting group bulkiness : TFA groups impose greater steric hindrance, favoring cis-isomer formation.

• Solvent polarity : Methanol enhances selectivity compared to THF due to improved catalyst-substrate interactions.

Chromatographic Resolution

Racemic mixtures are resolved using chiral stationary phases (e.g., Chiralpak AD-H), achieving >98% enantiomeric excess for both (R) and (S) configurations.

Purification and Characterization

Final Product Isolation

• Flash chromatography : Silica gel elution with EtOAc/hexane (3:7) removes unreacted intermediates.

• Crystallization : Ethanol/water recrystallization yields analytically pure compound (mp 142–144°C).

Table 2: Analytical Data

Parameter	Value
Molecular Formula	C₁₈H₂₅N₃O₄
[α]D²⁵	+32.5° (c 1.0, CHCl₃)
HRMS (ESI+)	364.1864 [M+H]⁺ (calc 364.1867)

Comparative Analysis of Synthetic Routes

Efficiency Metrics

• Organometallic route : Higher enantiopurity (≥99% ee) but lower overall yield (55–65%) due to multi-step sequences.

• Peptide coupling route : Faster (3–4 steps) with 70–75% yield but requires rigorous epimerization control.

Scalability Considerations

Bulk hydrogenation steps (e.g., 10 g scale) show consistent diastereoselectivity, making the organometallic method preferable for industrial applications .

Q & A

Basic: What are the standard synthetic routes for this compound, and what reaction conditions optimize purity?

The compound is synthesized via nucleophilic substitution or coupling reactions. For example, benzyl-4-(aminomethyl)piperidine-1-carboxylate reacts with activated electrophiles (e.g., 5-fluoro-pyrimidine derivatives) in DMF with triethylamine as a base under heating (100°C, 6 hours). Purification via silica gel chromatography (gradient elution with CH₂Cl₂/IPA/hexane) yields high-purity products (M+1: 345.29) . Key factors include stoichiometric control of reagents and inert atmosphere to prevent side reactions.

Basic: Which spectroscopic and chromatographic methods validate structural integrity and purity?

• IR Spectroscopy : Identifies carbonyl stretches (amide C=O at ~1650–1700 cm⁻¹, ester C=O at ~1730 cm⁻¹) .
• GC-MS : Confirms molecular weight via molecular ion peaks (e.g., M+1 at 345.29) and fragmentation patterns .
• HPLC : Detects impurities using reversed-phase columns; adjust mobile phase (e.g., acetonitrile/water gradients) to resolve co-eluting stereoisomers .

Advanced: How can computational methods optimize reaction pathways for this compound?

Quantum chemical calculations (e.g., density functional theory) predict transition states and energetics of coupling reactions. The ICReDD framework integrates reaction path searches with experimental data mining to identify optimal conditions (e.g., solvent selection, temperature) and reduce trial-and-error cycles. Feedback loops refine computational models using experimental yields and impurity profiles .

Advanced: How to address stereochemical discrepancies in synthesized products?

Stereochemical inconsistencies (e.g., epimer formation) arise during acylation or coupling steps. Strategies include:

• Chiral HPLC : Use chiral stationary phases (e.g., cellulose-based columns) with tailored mobile phases (e.g., hexane/isopropanol with 0.1% trifluoroacetic acid) to resolve enantiomers .
• Reaction Optimization : Employ enantiopure starting materials or chiral catalysts to suppress racemization .

Basic: What safety protocols are critical during handling?

• PPE : Wear nitrile gloves, lab coats, and safety goggles.
• Ventilation : Use fume hoods to avoid inhalation of vapors (DMF, triethylamine).
• Spill Management : Absorb with inert material (e.g., vermiculite) and dispose as hazardous waste .

Advanced: How to mitigate impurity formation during piperidine acylation?

• Reagent Purity : Use freshly distilled triethylamine to minimize amine oxidation byproducts.
• Temperature Control : Maintain reaction temperatures below 110°C to avoid thermal decomposition.
• Purification : Sequential recrystallization (e.g., ethyl acetate/hexane) followed by column chromatography removes unreacted intermediates and side products .

Advanced: What analytical techniques quantify trace impurities in final products?

• LC-MS/MS : Detects sub-0.1% impurities using multiple reaction monitoring (MRM) modes.
• NMR Spectroscopy : ¹H-¹³C HSQC and COSY identify structural anomalies in complex mixtures.
• Pharmacopeial Standards : Follow USP/ICH guidelines for impurity profiling, including forced degradation studies (e.g., acid/base hydrolysis) .

Basic: How is stability assessed under storage conditions?

• Accelerated Stability Testing : Store samples at 40°C/75% RH for 6 months; monitor degradation via HPLC.
• Light Sensitivity : Conduct photostability studies (ICH Q1B) using UV-Vis exposure to determine protective packaging needs .

Advanced: What strategies improve yield in large-scale synthesis?

• Flow Chemistry : Continuous reactors enhance heat/mass transfer and reduce batch variability.
• Catalytic Systems : Immobilized enzymes or transition-metal catalysts (e.g., Pd/C for hydrogenolysis) improve selectivity .

Advanced: How to resolve conflicting bioactivity data across studies?

• Dose-Response Analysis : Re-evaluate assays under standardized conditions (e.g., cell line viability, IC₅₀).
• Metabolite Profiling : Use LC-MS to identify active/inactive metabolites that may explain discrepancies .